Cas no 2320577-32-8 (N-(2-methylphenyl)-3-(oxolan-3-yl)methoxyazetidine-1-carboxamide)

• Product Name: N-(2-methylphenyl)-3-(oxolan-3-yl)methoxyazetidine-1-carboxamide
• CAS No: 2320577-32-8
• MF: C₁₆H₂₂N₂O₃
• MW: 290.357484340668
• CID: 5339879
• Update Time: 2025-05-21

N-(2-methylphenyl)-3-(oxolan-3-yl)methoxyazetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-((tetrahydrofuran-3-yl)methoxy)-N-(o-tolyl)azetidine-1-carboxamide
• N-(2-methylphenyl)-3-(oxolan-3-ylmethoxy)azetidine-1-carboxamide
• N-(2-methylphenyl)-3-(oxolan-3-yl)methoxyazetidine-1-carboxamide

• Inchi： 1S/C16H22N2O3/c1-12-4-2-3-5-15(12)17-16(19)18-8-14(9-18)21-11-13-6-7-20-10-13/h2-5,13-14H,6-11H2,1H3,(H,17,19)
• InChI Key： NADMXJUBYFUQPL-UHFFFAOYSA-N
• SMILES： O(CC1COCC1)C1CN(C(NC2C=CC=CC=2C)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 357
• XLogP3: 1.4
• Topological Polar Surface Area: 50.8

Additional information on N-(2-methylphenyl)-3-(oxolan-3-yl)methoxyazetidine-1-carboxamide

Introduction to N-(2-methylphenyl)-3-(oxolan-3-yl)methoxyazetidine-1-carboxamide (CAS No. 2320577-32-8)

N-(2-methylphenyl)-3-(oxolan-3-yl)methoxyazetidine-1-carboxamide, a compound with the CAS number 2320577-32-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The unique structural features of this molecule, particularly its N-(2-methylphenyl) and 3-(oxolan-3-yl)methoxyazetidine-1-carboxamide moieties, make it a promising candidate for further investigation in various therapeutic areas.

The chemical structure of N-(2-methylphenyl)-3-(oxolan-3-yl)methoxyazetidine-1-carboxamide is characterized by a complex arrangement of functional groups that contribute to its distinct pharmacological properties. The presence of an azetidine ring, which is a six-membered heterocyclic compound containing nitrogen, plays a crucial role in determining the molecule's biological activity. This ring system is often found in biologically active compounds and has been extensively studied for its potential in modulating various biological pathways.

In recent years, there has been growing interest in the development of novel compounds that can interact with biological targets in unique ways. N-(2-methylphenyl)-3-(oxolan-3-yl)methoxyazetidine-1-carboxamide stands out in this context due to its ability to engage with multiple receptors and enzymes simultaneously. This multitarget engagement capability is highly desirable in modern drug design, as it can lead to more effective and less side-effect-inducing therapies.

The synthesis of N-(2-methylphenyl)-3-(oxolan-3-yl)methoxyazetidine-1-carboxamide involves a series of intricate chemical reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of the azetidine ring, followed by the introduction of the methoxy and carboxamide functional groups. The final step involves the attachment of the 2-methylphenyl moiety, which is critical for achieving the desired biological activity.

One of the most exciting aspects of N-(2-methylphenyl)-3-(oxolan-3-yl)methoxyazetidine-1-carboxamide is its potential application in the treatment of neurological disorders. Studies have shown that compounds with similar structural features can interact with neurotransmitter receptors, potentially leading to new treatments for conditions such as Alzheimer's disease and Parkinson's disease. The unique combination of functional groups in this molecule makes it an attractive candidate for further exploration in this field.

Furthermore, the compound has shown promise in preclinical studies as an inhibitor of certain enzymes involved in cancer progression. The oxolan ring, a five-membered heterocyclic ether, is known to exhibit anti-cancer properties by interfering with key signaling pathways that drive tumor growth. By incorporating this moiety into N-(2-methylphenyl)-3-(oxolan-3-yl)methoxyazetidine-1-carboxamide, researchers have hope for developing a novel anti-cancer agent that can target multiple aspects of cancer biology.

The pharmacokinetic properties of N-(2-methylphenyl)-3-(oxolan-3-yl)methoxyazetidine-1-carboxamide are also worth examining. The molecule's solubility, bioavailability, and metabolic stability are critical factors that determine its efficacy and safety as a drug candidate. Recent studies have indicated that this compound exhibits favorable pharmacokinetic profiles, making it suitable for oral administration and allowing for prolonged circulation in the bloodstream.

In conclusion, N-(2-methylphenyl)-3-(oxolan-3-yl)methoxyazetidine-1-carboxamide (CAS No. 2320577-32-8) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Further research is warranted to fully elucidate its therapeutic potential and to optimize its pharmacological properties for clinical applications. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the development of innovative treatments for various diseases.